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Compound of Interest

Compound Name: Ucph-101

Cat. No.: B1683363 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for UCPH-101 was not located in the public

domain. The following guidance is based on information from supplier product datasheets and

general laboratory safety protocols for handling solid chemical compounds and their solutions.

Researchers must consult their institution's safety office and perform a risk assessment before

handling this compound.

UCPH-101 is a selective, non-substrate inhibitor of the Excitatory Amino Acid Transporter 1

(EAAT1).[1] It is a valuable tool in neuroscience research for studying the role of EAAT1 in

various physiological and pathological processes.[2][3] Due to its potent biological activity,

meticulous handling is required to ensure personnel safety and experimental integrity.

Chemical and Physical Properties of UCPH-101
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Property Value Source

Chemical Name

2-Amino-5,6,7,8-tetrahydro-4-

(4-methoxyphenyl)-7-

(naphthalen-1-yl)-5-oxo-4H-

chromene-3-carbonitrile

Molecular Formula C₂₇H₂₂N₂O₃

Molecular Weight 422.48 g/mol

Purity ≥98%

Solubility Soluble to 25 mM in DMSO

Storage

Store at +4°C, under

desiccating conditions.

Solutions should be prepared

fresh; if storage is necessary,

store at -20°C for up to one

month.

CAS Number 1118460-77-7

Personal Protective Equipment (PPE)
Recommendations
As a precautionary measure, when handling UCPH-101 powder and its solutions, the following

personal protective equipment should be utilized.
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Task Eye Protection
Hand
Protection

Protective
Clothing

Respiratory
Protection

Weighing

Powder

Safety glasses

with side shields

or goggles.

Chemical-

resistant gloves

(e.g., nitrile).

Fully buttoned

lab coat, long

pants, and

closed-toe

shoes.

N95 respirator or

higher, especially

if not handled in

a containment

hood.

Dissolving/Dilutin

g

Chemical splash

goggles or a face

shield.

Chemical-

resistant gloves

(e.g., nitrile).

Lab coat or

chemical-

resistant apron

over a lab coat.

If not in a fume

hood, a

respirator with an

organic vapor

cartridge is

recommended.

General

Handling

Safety glasses

with side shields.

Chemical-

resistant gloves

(e.g., nitrile).

Fully buttoned

lab coat.

Not generally

required if

handled in a

well-ventilated

area or fume

hood.

Operational Plan for Safe Handling
1. Preparation and Weighing:

Conduct all weighing and initial dilutions of UCPH-101 powder within a certified chemical

fume hood or a ventilated balance enclosure to minimize inhalation exposure.

Use anti-static weighing paper and appropriate tools to handle the powder.

Ensure the balance is clean before and after use.

2. Dissolution:

UCPH-101 is soluble in DMSO. Add the solvent slowly to the vial containing the pre-weighed

compound.
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Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

Prepare solutions fresh for each experiment if possible. If storage is required, store solutions

at -20°C for up to one month.

3. Experimental Use:

When handling solutions of UCPH-101, always wear appropriate PPE.

Avoid direct contact with skin and eyes.

Work in a well-ventilated area.

Disposal Plan
Contaminated Materials: All disposable items that have come into contact with UCPH-101
(e.g., pipette tips, gloves, weighing paper) should be collected in a designated, sealed waste

container.

Liquid Waste: Unused solutions of UCPH-101 should be collected in a clearly labeled

hazardous waste container. Do not dispose of down the drain.

Disposal Method: All waste must be disposed of in accordance with local, state, and federal

regulations for chemical waste. Contact your institution's environmental health and safety

department for specific guidance.
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Safe Handling Workflow for UCPH-101

Preparation

Handling

Disposal

Obtain UCPH-101

Conduct Risk Assessment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in Chemical Fume Hood

Weigh UCPH-101 Powder

Dissolve in DMSO

Perform Experiment

Collect Contaminated Solids

Solid Waste

Collect Liquid Waste

Liquid Waste

Dispose as Hazardous Waste
(Follow Institutional Guidelines)

End of Process

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of UCPH-101.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Handling Guidance for UCPH-
101]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683363#personal-protective-equipment-for-
handling-ucph-101]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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